![molecular formula C10H4ClN3O3 B3038849 8-Chloro-4-hydroxy-6-nitroquinoline-3-carbonitrile CAS No. 915369-45-8](/img/structure/B3038849.png)
8-Chloro-4-hydroxy-6-nitroquinoline-3-carbonitrile
Overview
Description
Scientific Research Applications
Photophysical Properties
8-Hydroxy-5-nitroquinoline, a related compound to 8-Chloro-4-hydroxy-6-nitroquinoline-3-carbonitrile, exhibits antimicrobial, anti-inflammatory, and anticancer properties. A study has shown its rapid photoreaction in acetonitrile, involving ultrafast intersystem crossing and internal conversion, leading to excited-state proton transfer and tautomerization. This insight is significant for understanding its photophysical behavior in various applications (Wang et al., 2022).
Synthetic Applications
A study demonstrated the synthesis of substituted cinnoline and benzo[h]cinnoline derivatives, starting from related quinoline compounds. This synthetic pathway could be relevant for the synthesis of 8-Chloro-4-hydroxy-6-nitroquinoline-3-carbonitrile and its derivatives, which may have various chemical and pharmaceutical applications (Gomaa, 2003).
Reaction with Potassium Cyanide
Research on the reaction of nitroquinolines, similar to 8-Chloro-4-hydroxy-6-nitroquinoline-3-carbonitrile, with potassium cyanide has shown the formation of diverse compounds. This study provides insights into the chemical reactivity of nitroquinolines, which is essential for understanding and exploring further applications (Okamoto et al., 1969).
Spectroscopic and Computational Studies
A combined spectroscopic and computational study of 8-hydroxyquinoline derivatives (closely related to 8-Chloro-4-hydroxy-6-nitroquinoline-3-carbonitrile) explored their reactive properties. This research contributes to the understanding of the electronic and structural aspects of these compounds, which is beneficial for their application in various scientific fields (Sureshkumar et al., 2018).
Biological Applications
A study investigating the effects of 8-hydroxyquinoline derivatives on human neuroblastoma cells under high glucose conditions revealed their potential in biomedical applications. These compounds, including those structurally similar to 8-Chloro-4-hydroxy-6-nitroquinoline-3-carbonitrile, exhibited properties beneficial for treating neurodegenerative and other glucose-related cellular disorders (Suwanjang et al., 2016).
properties
IUPAC Name |
8-chloro-6-nitro-4-oxo-1H-quinoline-3-carbonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4ClN3O3/c11-8-2-6(14(16)17)1-7-9(8)13-4-5(3-12)10(7)15/h1-2,4H,(H,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPISMGBJCPUIMP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1C(=O)C(=CN2)C#N)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Chloro-4-hydroxy-6-nitroquinoline-3-carbonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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